Cas no 62581-86-6 (2-Propanol, 1-(2,4-dichlorophenoxy)-3-propoxy-)

• Product Name: 2-Propanol, 1-(2,4-dichlorophenoxy)-3-propoxy-
• CAS No: 62581-86-6
• MF: C₁₂H₁₆Cl₂O₃
• MW: 279.159642219543
• CID: 439349
• PubChem ID: 71384992
• Update Time: 2025-04-19

2-Propanol, 1-(2,4-dichlorophenoxy)-3-propoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-(2,4-dichlorophenoxy)-3-propoxy-
• 1-(2,4-dichlorophenoxy)-3-propoxypropan-2-ol
• DTXSID60807239
• 62581-86-6

• Inchi： 1S/C12H16Cl2O3/c1-2-5-16-7-10(15)8-17-12-4-3-9(13)6-11(12)14/h3-4,6,10,15H,2,5,7-8H2,1H3
• InChI Key： QYBOEUUGGRHRPB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC(COCCC)O)Cl

Computed Properties

• Exact Mass: 278.04778
• Monoisotopic Mass: 278.0476498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69